Cas no 2374-65-4 (1-Dodecanesulfonicacid, methyl ester)

1-Dodecanesulfonicacid, methyl ester structure
2374-65-4 structure
Product Name:1-Dodecanesulfonicacid, methyl ester
CAS No:2374-65-4
MF:C13H28O3S
MW:264.42462348938
CID:267967
PubChem ID:6365141
Update Time:2025-04-19

1-Dodecanesulfonicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanesulfonicacid, methyl ester
    • methyl dodecane-1-sulfonate
    • Methyl 1-dodecanesulfonate
    • 2374-65-4
    • SCHEMBL7142815
    • DTXSID80178413
    • METHYL DODECANESULFONATE
    • 1-Dodecanesulfonic acid, methyl ester
    • Inchi: 1S/C13H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16-2/h3-13H2,1-2H3
    • InChI Key: UJQFDNSGJXSEGG-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCCCCC)(=O)(=O)OC

Computed Properties

  • Exact Mass: 264.17604
  • Monoisotopic Mass: 264.175915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 0.977
  • Boiling Point: 370.9°Cat760mmHg
  • Flash Point: 178.1°C
  • Refractive Index: 1.45
  • PSA: 43.37
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